Fapi-mfs

• Molecular Formula: C53H69F3N12O15S
• Molecular Weight: 1203.2 g/mol
• InChI: InChI=1S/C53H69F3N12O15S/c54-53(55)29-38(30-57)68(36-53)46(70)31-60-51(78)41-10-12-58-43-9-8-39(28-42(41)43)82-26-4-13-62-22-24-67(25-23-62)52(79)44(7-1-2-11-59-50(77)37-5-3-6-40(27-37)83-84(56,80)81)61-45(69)32-63-14-16-64(33-47(71)72)18-20-66(35-49(75)76)21-19-65(17-15-63)34-48(73)74/h3,5-6,8-10,12,27-28,38,44H,1-2,4,7,11,13-26,29,31-36H2,(H,59,77)(H,60,78)(H,61,69)(H,71,72)(H,73,74)(H,75,76)/t38-,44-/m0/s1
• InChIKey: RMDGGTNSHBGXHW-PIFWXFIOSA-N

Why FAPI-mFS (CTR-FAPI) is a Strategic Investment for Advanced Theranostics Research

FAPI-mFS is an irreversible fibroblast activation protein (FAP) inhibitor that leverages a covalent binding strategy via a sulfonyl fluoride warhead to target cancer-associated fibroblasts in the tumor microenvironment [1]. It forms the basis of Covalent Targeted Radiopharmaceuticals (CTRs), also known as Covalently Targeted Radiotherapeutics [2]. Following radiolabeling with diagnostic (68Ga) or therapeutic (177Lu, 225Ac) radionuclides, FAPI-mFS facilitates both high-precision PET imaging and targeted radioligand therapy within a theranostic framework [3].

• [1] Cui XY, Li Z, Kong Z, et al. Covalent targeted radioligands potentiate radionuclide therapy. Nature. 2024;630(8015):205-212. View Source
• [2] Liu Z, et al. Extended Data Fig. 1: Synthetic routes for the CTR-FAPI vectors and their radiolabelling. Nature. 2024. View Source
• [3] Liu Z, et al. Extended Data Fig. 5: Binding selectivity and metabolic stability of CTR-FAPIs. Nature. 2024. View Source

Why You Cannot Simply Substitute FAPI-mFS with FAPI-04 or Other Reversible FAPI Analogs

While first-generation reversible FAPI ligands such as FAPI-04 demonstrate high initial tumor uptake, their clinical utility is constrained by rapid washout and limited tumor retention—features directly traceable to their reversible, non-covalent binding mechanism [1]. Substituting a reversible analog for FAPI-mFS introduces uncontrollable variability in tumor dosimetry and imaging contrast due to fundamentally divergent pharmacokinetic profiles. FAPI-mFS distinguishes itself structurally through a sulfonyl fluoride (SuFEx) warhead that forms a covalent bond with FAP, a modification that locks the ligand onto the target and dramatically prolongs tumor residence time [2]. Therefore, generic substitution with a non-covalent analog cannot replicate the enhanced theranostic performance metrics validated for FAPI-mFS in preclinical and clinical studies. This guide presents the quantitative evidence supporting this selection.

• [1] Mona CE, Benz MR, Hikmat F, et al. Correlation of 68Ga-FAPI-46 PET biodistribution with FAP expression by immunohistochemistry in patients with solid cancers: a prospective exploratory study. J Nucl Med. 2022;63(7):1021-1026. View Source
• [2] Cui XY, Li Z, Kong Z, et al. Covalent targeted radioligands potentiate radionuclide therapy. Nature. 2024;630(8015):205-212. View Source

Quantitative Evidence Guide: Demonstrating the Superior Performance of FAPI-mFS Over Reversible Analogs

Covalent Binding Mechanism Drives a 13-Fold Increase in Tumor Accumulation Over Reversible FAPI

FAPI-mFS incorporates a sulfonyl fluoride warhead that covalently locks onto the FAP target, whereas reversible FAPI analogs dissociate rapidly. This mechanistic distinction translates into substantially higher and more sustained tumor accumulation in vivo [1].

Evidence Dimension	Tumor accumulation of radiolabeled tracer in FAP-expressing xenograft model
Target Compound Data	13-fold increase
Comparator Or Baseline	Original reversible FAPI
Quantified Difference	13× higher tumor accumulation
Conditions	Mice bearing FAP-high HT-1080 xenografts

Why This Matters

Higher tumor accumulation directly improves diagnostic sensitivity for lesion detection and enhances therapeutic radiation dose delivery to tumors.

• [1] Cui XY, Li Z, Kong Z, et al. Covalent targeted radioligands potentiate radionuclide therapy. Nature. 2024;630(8015):205-212. View Source

FAPI-mFS Maintains High Target Affinity While Preserving >10,000-Fold Selectivity Over PREP

FAPI-mFS maintains strong binding to FAP (IC50 = 0.146 nM) [1], which is comparable to the reversible analog FAPI-04 (IC50 = 0.105 nM) [1]. Critically, FAPI-mFS preserves high selectivity over the closely related prolyl endopeptidase PREP, with a selectivity index exceeding 10,000 [1].

Evidence Dimension	FAP target affinity (IC50) and selectivity index over PREP
Target Compound Data	FAP IC50 = 0.146 nM; Selectivity Index (SI) > 10,000
Comparator Or Baseline	FAPI-04: FAP IC50 = 0.105 nM; SI > 10,000
Quantified Difference	Comparable affinity, both maintain high selectivity
Conditions	Fluorescence-based enzyme activity inhibition assay (n=4)

Why This Matters

Demonstrates that covalent engineering does not compromise target affinity, and high selectivity minimizes off-target binding that could contribute to background signal.

• [1] Liu Z, et al. Extended Data Fig. 5: Binding selectivity and metabolic stability of CTR-FAPIs. Nature. 2024. View Source

Covalent Binding Extends Tumor Retention Half-Life from <2 Hours to 40 Hours

The covalent binding mechanism of FAPI-mFS dramatically extends tumor retention time compared to a non-covalent control compound. In direct cell efflux experiments, the half-life for the covalent probe was sustained at approximately 40 h, while the non-covalently bound control exhibited rapid efflux with a half-life under 2 h [1].

Evidence Dimension	Half-life of probe retention in FAP-expressing cells
Target Compound Data	Half-life of approximately 40 h
Comparator Or Baseline	FAPI-AF488-mHS (non-covalent control): Half-life < 2 h
Quantified Difference	>20-fold increase in retention half-life
Conditions	In vitro cell uptake and efflux assay using HT-1080-FAP cells

Why This Matters

Extended tumor retention is essential for achieving high imaging contrast at late time points and for maximizing the absorbed radiation dose during radioligand therapy.

• [1] Cui XY, et al. AF488 NHS Ester TEA: Amine-specific Fluorescent Probe for FAPI-AF488-mFS Synthesis. Network of Cancer Research. 2025. View Source

[68Ga]Ga-FAPI-mFS Achieves Higher Tumor Uptake and Superior Lesion-to-Background Contrast Over [68Ga]Ga-FAPI-04

In a head-to-head clinical PET/CT imaging study, [68Ga]Ga-FAPI-mFS demonstrated superior performance to [68Ga]Ga-FAPI-04. For lesions identified by both tracers, [68Ga]Ga-FAPI-mFS achieved higher tumor uptake [1]. Furthermore, [68Ga]Ga-FAPI-mFS exhibited a greater reduction in background SUVmax in key organs (including liver, spleen, and pancreas) from the early to the delayed time point, indicating faster clearance from non-target tissues and resulting in enhanced lesion-to-background contrast at 4 hours post-injection [1].

Evidence Dimension	Tumor SUVmax and background organ SUVmax reduction (4h vs early)
Target Compound Data	Higher tumor uptake; 73.0% reduction (liver), 66.8% reduction (spleen), 95.1% reduction (pancreas)
Comparator Or Baseline	[68Ga]Ga-FAPI-04: Lower tumor uptake; 64.2% reduction (liver), 65.8% reduction (spleen), 87.4% reduction (pancreas)
Quantified Difference	8.8 percentage point greater liver background reduction; 7.7 percentage point greater pancreas background reduction
Conditions	PET/CT imaging of patient 1 at 4 h post-injection

Why This Matters

Higher tumor uptake combined with faster background clearance improves lesion conspicuity, which increases diagnostic confidence and enables detection of smaller or low-avidity lesions that may be missed by non-covalent tracers.

• [1] Liu Z, et al. Extended Data Fig. 5: Binding selectivity and metabolic stability of CTR-FAPIs. Nature. 2024. View Source

FAPI-mFS Vectors Demonstrate High In Vivo Metabolic Stability and Low Off-Target Covalent Binding

The covalent warhead of FAPI-mFS is designed for targeted reactivity. In vivo studies confirm that [177Lu]Lu-FAPI-mFS is excreted intact in the urine without significant metabolism, as shown by radio-HPLC analysis at 30 min post-injection [1]. Additionally, autoradioluminographic analysis confirms minimal covalent binding to human serum proteins in vitro [2], and in mouse plasma, both [177Lu]Lu-FAPI-mFS and the reversible control FAPI-pFS showed minimal covalent protein binding, indicating that the compound does not exhibit promiscuous reactivity in vivo [2].

Evidence Dimension	Renal metabolic stability and plasma protein covalent binding
Target Compound Data	Excreted intact in urine; <5% covalent binding to human serum proteins
Comparator Or Baseline	FAPI-pFS (covalent control): <5% covalent binding to human serum proteins
Quantified Difference	Comparable minimal off-target covalent binding
Conditions	In vivo renal metabolism in NU/NU mice; in vitro autoradioluminography

Why This Matters

High in vivo stability ensures that the imaging or therapeutic signal originates from the intact radioligand at the target site, while low off-target covalent binding mitigates potential toxicity concerns and reduces non-specific background signal.

• [1] Liu Z, et al. Extended Data Fig. 5: Binding selectivity and metabolic stability of CTR-FAPIs. Nature. 2024. View Source
• [2] Liu Z, et al. Extended Data Fig. 2: Chemical structures, target affinity and stability profile of CTR-FAPIs. Nature. 2024. View Source

[177Lu]Lu-FAPI-mFS Enables Potent In Vivo Tumor Growth Suppression in Therapeutic Settings

FAPI-mFS can be radiolabeled with therapeutic beta- (177Lu) and alpha-emitting (225Ac) radionuclides. In preclinical models, [177Lu]Lu-FAPI-mFS therapy achieved near-complete suppression of tumor growth, whereas the reversible control labeled with the same therapeutic dose was significantly less effective [1].

Evidence Dimension	Tumor growth inhibition in FAP-expressing xenograft model
Target Compound Data	Near-complete tumor growth suppression
Comparator Or Baseline	[177Lu]Lu-FAPI-04 (reversible): Significant but incomplete tumor growth suppression
Quantified Difference	Substantially greater tumor growth inhibition
Conditions	Mice bearing FAP-high HT-1080 xenografts, single therapeutic dose

Why This Matters

Superior therapeutic efficacy in preclinical models supports translational potential for treating FAP-expressing solid tumors and indicates that the covalent mechanism enhances the therapeutic index.

• [1] Cui XY, Li Z, Kong Z, et al. Covalent targeted radioligands potentiate radionuclide therapy. Nature. 2024;630(8015):205-212. View Source

Strategic Application Scenarios for FAPI-mFS in Theranostic R&D and Clinical Translation

High-Sensitivity PET Imaging of FAP-Expressing Malignancies with Low Background Signal

Researchers aiming to improve lesion detection rates, particularly for tumors with low-to-moderate FAP expression or those located near high-background organs (e.g., liver, pancreas), should select FAPI-mFS. Clinical PET/CT evidence demonstrates that [68Ga]Ga-FAPI-mFS achieves higher tumor uptake and significantly faster washout from background organs such as the liver (73.0% reduction in SUVmax at 4 hours) compared to [68Ga]Ga-FAPI-04 (64.2% reduction), resulting in enhanced lesion-to-background contrast [1]. This makes FAPI-mFS the preferred PET imaging agent for detection of small lesions, lymph node metastases, and for imaging in the abdominal region where high hepatic or pancreatic background often confounds interpretation.

Targeted Radioligand Therapy (RLT) Requiring Prolonged Tumor Retention

For therapeutic applications using beta- (177Lu) or alpha-emitting (225Ac) radionuclides, prolonged tumor retention is critical for maximizing the absorbed radiation dose. The covalent binding mechanism of FAPI-mFS extends the tumor retention half-life to approximately 40 hours compared to under 2 hours for non-covalent controls [2]. This prolonged residence time translates into a 13-fold increase in tumor accumulation [2] and near-complete suppression of tumor growth in preclinical xenograft models when labeled with 177Lu [2]. Procurement of FAPI-mFS is therefore indicated for RLT programs where maximizing therapeutic index and minimizing required injected dose are primary objectives.

Clinical Trials Requiring Batch-to-Batch Pharmacokinetic Consistency

Clinical trial sponsors demand predictable and reproducible pharmacokinetics. The irreversible, covalent binding mechanism of FAPI-mFS reduces variability in tumor residence time caused by competitive dissociation and rapid washout inherent to reversible FAPI analogs [3]. FAPI-mFS also demonstrates high in vivo metabolic stability with minimal off-target covalent binding to serum proteins [4], ensuring that the imaging or therapeutic signal reliably reflects on-target engagement. This consistent pharmacokinetic profile supports the development of standardized imaging protocols and reliable dosimetry calculations across multi-center studies.

Theranostic Pairing for Precision Oncology Programs

FAPI-mFS supports a true theranostic approach, enabling diagnostic PET imaging with 68Ga and subsequent targeted therapy with 177Lu or 225Ac using the same molecular scaffold. This pairing ensures that the biodistribution observed in diagnostic imaging accurately predicts the therapeutic radiation dose to tumors and normal organs [5]. Preclinical studies confirm therapeutic efficacy across both beta- and alpha-emitting radionuclides [5], providing flexibility in selecting the optimal therapeutic isotope based on tumor size, location, and intended clinical strategy. Procurement of the FAPI-mFS precursor scaffold enables integrated diagnostic-therapeutic (theranostic) development workflows.

• [1] Liu Z, et al. Extended Data Fig. 5: Binding selectivity and metabolic stability of CTR-FAPIs. Nature. 2024. View Source
• [2] Cui XY, Li Z, Kong Z, et al. Covalent targeted radioligands potentiate radionuclide therapy. Nature. 2024;630(8015):205-212. View Source
• [3] Mona CE, Benz MR, Hikmat F, et al. Correlation of 68Ga-FAPI-46 PET biodistribution with FAP expression by immunohistochemistry in patients with solid cancers: a prospective exploratory study. J Nucl Med. 2022;63(7):1021-1026. View Source
• [4] Liu Z, et al. Extended Data Fig. 2: Chemical structures, target affinity and stability profile of CTR-FAPIs. Nature. 2024. View Source
• [5] Liu Z, et al. Extended Data Fig. 1: Synthetic routes for the CTR-FAPI vectors and their radiolabelling. Nature. 2024. View Source